molecular formula C5H7F3O3 B8542797 Methyl 2-(2,2,2-trifluoroethoxy)acetate

Methyl 2-(2,2,2-trifluoroethoxy)acetate

Cat. No.: B8542797
M. Wt: 172.10 g/mol
InChI Key: OJCLWGJVTBMCFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(2,2,2-trifluoroethoxy)acetate is a useful research compound. Its molecular formula is C5H7F3O3 and its molecular weight is 172.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H7F3O3

Molecular Weight

172.10 g/mol

IUPAC Name

methyl 2-(2,2,2-trifluoroethoxy)acetate

InChI

InChI=1S/C5H7F3O3/c1-10-4(9)2-11-3-5(6,7)8/h2-3H2,1H3

InChI Key

OJCLWGJVTBMCFT-UHFFFAOYSA-N

Canonical SMILES

COC(=O)COCC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of sodium hydride (1.648 g, 68.66 mmol) in tetrahydrofuran (220 mL) at 0° C. was added 2,2,2-trifluoroethanol (5.0 mL, 68.66 mmol). After 5 minutes, the reaction was allowed to warm to room temperature and methyl 2-bromoacetate (6.2 mL, 65.39 mmol) was added. After stirring for 72 hours, the mixture was filtered through diatomaceous earth with ether washes. The filtrate was concentrated and distilled to afford the title compound as a colorless oil (8.26 g, 73%), bp 155°-60° C., MS(CI): 173(M+H); H-NMR (300 MHz, DMSO-d6): 3.68(s, 3H), 4.16(q, J=9.2 Hz, 2H), 4.33(s, 2H).
Quantity
1.648 g
Type
reactant
Reaction Step One
Quantity
220 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
6.2 mL
Type
reactant
Reaction Step Three
Yield
73%

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